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Compound of Interest

Compound Name:
rac-1-Linoleoyl-2-

chloropropanediol-d5

Cat. No.: B15597590 Get Quote

An In-depth Technical Guide to rac-1-Linoleoyl-2-chloropropanediol-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of rac-1-Linoleoyl-2-
chloropropanediol-d5, a deuterated derivative of a monoacylglycerol. This document is

intended for use by researchers, scientists, and professionals in drug development and other

scientific fields who require detailed technical information for their work.

Compound Information
rac-1-Linoleoyl-2-chloropropanediol-d5 is a stable isotope-labeled analog of 1-Linoleoyl-2-

chloropropanediol. The deuterium labeling provides a distinct mass signature, making it a

valuable internal standard for mass spectrometry-based quantitative analysis of its non-labeled

counterpart.

Alternate Names: (9Z,12Z)-9,12-Octadecadienoic Acid 2-Chloro-3-hydroxypropyl-d5 Ester; 2-

Chloro-1,3-propanediol-d5 1-Linoleate.[1]

Physicochemical Properties
A summary of the key physicochemical properties of rac-1-Linoleoyl-2-chloropropanediol-d5
is presented in the table below. This data is compiled from various supplier specifications and
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publicly available information.

Property Value Source

Molecular Formula C₂₁H₃₂D₅ClO₃ [1]

Molecular Weight ~378.0 g/mol [1][2]

Appearance Colorless to Thick Oil
Inferred from similar

compounds

Solubility
Chloroform (Slightly), Methanol

(Slightly)

Inferred from similar

compounds

Storage Conditions
-20°C, Inert atmosphere, Light

sensitive
[2]

Quantitative Data from Certificate of Analysis
While a certificate of analysis for the specific title compound is not publicly available, the

following data is derived from the certificate of analysis for the closely related isomer, rac-1-

Linoleoyl-3-chloropropanediol-d5. The analytical results are expected to be comparable.

Parameter Specification Result

Purity (HPLC) >95% 99.80% (by ELSD)

Isotopic Purity >95% 97.5%

Normalized Isotopic

Distribution

d0 0.26%

d1 0.08%

d2 0.32%

d3 0.48%

d4 9.15%

d5 89.71%
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Data from the Certificate of Analysis for rac-1-Linoleoyl-3-chloropropanediol-d5, Lot 2-NKS-70-

1, LGC Standards.

Experimental Protocols
The following are detailed methodologies for the key experiments typically cited in a Certificate

of Analysis for this type of compound.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment

Instrumentation: A standard HPLC system equipped with a pump, autosampler, column

oven, and an Evaporative Light Scattering Detector (ELSD).

Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: A gradient of water (A) and acetonitrile (B), both with 0.1% formic acid.

Gradient Program:

0-20 min: 80-100% B

20-25 min: 100% B

25-26 min: 100-80% B

26-30 min: 80% B

Flow Rate: 1.0 mL/min

Column Temperature: 40°C

Injection Volume: 10 µL

ELSD Settings:

Nebulizer Temperature: 40°C
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Evaporator Temperature: 60°C

Gas Flow: 1.5 SLM

Mass Spectrometry (MS) for Structural Confirmation and
Isotopic Purity

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled to

an electrospray ionization (ESI) source.

Ionization Mode: Positive ESI.

Infusion: The sample is dissolved in a suitable solvent (e.g., methanol with 0.1% formic acid)

and infused directly into the mass spectrometer.

Mass Range: m/z 100-1000.

Data Analysis: The resulting spectrum is analyzed to confirm the molecular weight of the

parent ion and to determine the distribution of deuterated species.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Solvent: Deuterated chloroform (CDCl₃).

Experiments: ¹H NMR and ¹³C NMR spectra are acquired.

Data Analysis: The chemical shifts, coupling constants, and integration of the peaks in the ¹H

NMR spectrum, along with the chemical shifts in the ¹³C NMR spectrum, are analyzed to

confirm that the structure is consistent with rac-1-Linoleoyl-2-chloropropanediol-d5.

Visualizations
Certificate of Analysis Workflow
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The following diagram illustrates the typical workflow for the quality control and certification of a

chemical reference material like rac-1-Linoleoyl-2-chloropropanediol-d5.
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Caption: Workflow for Quality Control and Certificate of Analysis Generation.

Logical Relationship of Analytical Techniques
This diagram shows the relationship between the different analytical techniques used to

characterize the compound.
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Caption: Relationship between Compound Properties and Analytical Methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15597590#rac-1-linoleoyl-2-chloropropanediol-d5-
certificate-of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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